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Compound of Interest

Compound Name: Ripisartan

Cat. No.: B1679340 Get Quote

Essential Safety and Handling Guide for
Irbesartan
Disclaimer: The information provided herein pertains to Irbesartan. It is strongly suspected that

"Ripisartan" was a typographical error. Users must verify the identity of the substance they are

handling before applying these safety protocols. This guide is intended for researchers,

scientists, and drug development professionals and should supplement, not replace, formal

safety training and institutional protocols.

This document provides crucial safety and logistical information for the handling of Irbesartan,

a potent angiotensin II receptor blocker. Adherence to these procedures is essential to

minimize exposure risk and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment
Irbesartan is classified as a hazardous substance with the primary risks being reproductive

toxicity and potential for organ damage through prolonged or repeated exposure. While not

typically a skin or eye irritant in its final tablet form, the active pharmaceutical ingredient (API)

powder can cause irritation upon contact or inhalation.

Summary of Key Hazards:
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Hazard Category Description

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child. May cause harm to breast-fed children.[1]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to kidneys through

prolonged or repeated exposure if swallowed.[1]

Acute Toxicity (Inhalation/Ingestion)

Inhalation of dust may cause respiratory

irritation. Ingestion may lead to irritation and

malaise.[2]

Physical State Solid, crystalline powder.[3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent exposure to Irbesartan. The

following table outlines the minimum PPE requirements for various handling scenarios.

PPE Recommendations for Handling Irbesartan:

Scenario Required Personal Protective Equipment

Handling Intact Tablets Nitrile gloves

Weighing and Handling Powder (in a ventilated

enclosure)

Double nitrile gloves, disposable gown, safety

glasses with side shields, and a fit-tested N95 or

higher respirator.

Crushing Tablets or Operations with High Dust

Potential

Double nitrile gloves, disposable gown,

chemical splash goggles, and a fit-tested N95 or

higher respirator.

Large-Scale Handling or Potential for Splashing

Double nitrile gloves, fluid-resistant gown,

chemical splash goggles, and a face shield. A

higher level of respiratory protection may be

required based on risk assessment.
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A systematic approach to handling Irbesartan is essential to minimize the risk of exposure. The

following workflow outlines the key steps for safe handling.

Preparation

Handling

Post-Handling

Designate a controlled handling area

Assemble all necessary equipment and PPE

Ensure fume hood/ventilated enclosure is certified and functioning

Don appropriate PPE

Conduct all powder handling within the ventilated enclosure

Use disposable equipment where possible

Clean and decontaminate surfaces after handling

Carefully doff PPE to avoid cross-contamination

Dispose of all contaminated waste in designated hazardous waste containers

Wash hands thoroughly with soap and water
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Figure 1: Workflow for Safe Handling of Irbesartan.

Spill and Disposal Procedures
In the event of a spill, immediate and appropriate action is necessary to contain the

contamination and prevent exposure. Similarly, all waste generated from handling Irbesartan

must be disposed of as hazardous waste.

Spill Response
The following diagram outlines the procedural steps for responding to an Irbesartan powder

spill.
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Spill Response Protocol

Evacuate and restrict access to the spill area

Don appropriate PPE (including respiratory protection)

Cover the spill with a suitable absorbent material

Carefully sweep the material into a designated hazardous waste container

Clean the spill area with a suitable decontaminating solution

Dispose of all contaminated materials as hazardous waste

Click to download full resolution via product page

Figure 2: Spill Response and Disposal Workflow.

Waste Disposal
All materials contaminated with Irbesartan, including disposable PPE, weighing papers, and

cleaning materials, must be disposed of as hazardous chemical waste.

Disposal Guidelines:
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Waste Type Disposal Procedure

Contaminated Solid Waste
Place in a clearly labeled, sealed, and puncture-

resistant container for hazardous waste.

Unused or Expired Irbesartan

Dispose of as hazardous chemical waste in

accordance with institutional and national

regulations. Incineration at an approved facility

is often the recommended method.[2]

Contaminated Sharps
Dispose of in a designated sharps container for

hazardous materials.

First Aid Measures
In case of exposure to Irbesartan, follow these first aid procedures and seek immediate medical

attention.

First Aid Procedures:

Exposure Route First Aid Instructions

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

For all exposures, provide the Safety Data Sheet (SDS) to the responding medical personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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